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Compound of Interest

Compound Name: Tnik-IN-8

Cat. No.: B15136945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Tnik-IN-8's effect on Wnt target gene

expression relative to other known inhibitors of the Wnt signaling pathway. The information is

compiled from preclinical data to assist researchers in evaluating Tnik-IN-8 for their specific

applications.

Introduction to TNIK and the Wnt Signaling Pathway
The Wnt signaling pathway is a crucial regulator of cell proliferation, differentiation, and

embryonic development. Its aberrant activation is a hallmark of numerous cancers, particularly

colorectal cancer. Traf2- and Nck-interacting kinase (TNIK) is a serine/threonine kinase that

plays a pivotal role as a downstream activator in the canonical Wnt signaling pathway. TNIK

forms a complex with T-cell factor 4 (TCF4) and β-catenin, leading to the phosphorylation of

TCF4 and subsequent activation of Wnt target gene transcription.[1][2][3] This central role

makes TNIK an attractive therapeutic target for cancers driven by dysregulated Wnt signaling.

Tnik-IN-8 is a potent and orally active inhibitor of TNIK. By targeting the kinase activity of TNIK,

Tnik-IN-8 aims to disrupt the aberrant Wnt signaling cascade, thereby inhibiting the expression

of oncogenic Wnt target genes and suppressing tumor growth.

Mechanism of Action: Tnik-IN-8 in the Wnt Signaling
Pathway
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Tnik-IN-8 functions as an ATP-competitive inhibitor of TNIK. By binding to the ATP-binding

pocket of TNIK's kinase domain, it prevents the phosphorylation of TCF4. This action is critical

as TCF4 phosphorylation is a necessary step for the full transcriptional activation of Wnt target

genes. The inhibition of this process leads to the downregulation of key genes involved in cell

proliferation and survival, such as AXIN2 and c-MYC.
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1. Cell Culture and Treatment
- Seed cells (e.g., HCT116, DLD-1)

- Treat with Tnik-IN-8, controls, and other inhibitors at various concentrations.

2. RNA Extraction
- Lyse cells and extract total RNA using a suitable kit (e.g., RNeasy Kit).

3. cDNA Synthesis
- Reverse transcribe RNA to cDNA using a reverse transcriptase kit.

4. qPCR
- Perform qPCR using SYBR Green or TaqMan probes for target genes (AXIN2, c-MYC, LGR5) and a housekeeping gene (e.g., GAPDH, ACTB).

5. Data Analysis
- Calculate relative gene expression using the ΔΔCt method.

- Normalize to the housekeeping gene and compare treated samples to vehicle control.
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1. Cell Seeding and Transfection
- Seed cells (e.g., HEK293T) in a 96-well plate.

- Co-transfect with a TCF/LEF firefly luciferase reporter plasmid (e.g., TOPFlash) and a Renilla luciferase control plasmid.

2. Compound Treatment
- Treat cells with Tnik-IN-8, controls, and other inhibitors.

3. Wnt Pathway Stimulation
- Stimulate the Wnt pathway using Wnt3a-conditioned media or recombinant Wnt3a protein.

4. Cell Lysis and Luminescence Reading
- Lyse the cells and measure both firefly and Renilla luciferase activity using a luminometer.

5. Data Analysis
- Normalize firefly luciferase activity to Renilla luciferase activity.
- Compare the normalized activity of treated cells to control cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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